BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclopent-3-ene-1-carbonyl chloride CAS
number and molecular formula.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Cyclopent-3-ene-1-carbonyl
Compound Name:
chloride

cat. No.: B1316782

Technical Guide: Cyclopent-3-ene-1-carbonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Cyclopent-3-ene-1-carbonyl
chloride, a specialty chemical intermediate. While detailed experimental protocols and
biological pathway associations for this specific molecule are not extensively documented in
public literature, this document consolidates available data on its chemical identity and physical
properties. Furthermore, it presents general methodologies for its synthesis and typical
reactions based on its functional groups, providing a foundational understanding for
researchers interested in its potential applications.

Chemical Identity and Properties

Cyclopent-3-ene-1-carbonyl chloride is a carbocyclic compound containing a reactive acyl
chloride functional group and a cyclopentene ring. Its fundamental properties are summarized
below.
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Property Value

CAS Number 3744-80-7

Molecular Formula CeH7CIO

Molecular Weight 130.57 g/mol

Synonyms 3-Cyclopentene-1-carbonyl chloride

Data compiled from supplier and chemical database information.[1][2][3][4][5]

Potential Synthetic Routes and Key Reactions

Detailed, peer-reviewed experimental protocols for the synthesis and reactions of Cyclopent-3-
ene-1-carbonyl chloride are not readily available. However, based on general principles of
organic chemistry, plausible synthetic and reaction pathways can be outlined.

General Synthetic Approach

Acyl chlorides are commonly synthesized from their corresponding carboxylic acids. A general
and widely used method is the treatment of the carboxylic acid with a chlorinating agent such
as thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2). This approach, applied to 3-
cyclopentenecarboxylic acid, would be a logical route to obtain Cyclopent-3-ene-1-carbonyl
chloride.

Experimental Protocol (General Procedure):

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and a gas outlet to neutralize HCI gas, add 3-cyclopentenecarboxylic acid and a
suitable inert solvent (e.g., dichloromethane or toluene).

« Addition of Chlorinating Agent: Slowly add an excess of thionyl chloride or oxalyl chloride to
the stirred solution at room temperature. A catalytic amount of N,N-dimethylformamide (DMF)
is often added when using oxalyl chloride.

e Reaction Monitoring: The reaction mixture is typically stirred at room temperature or gently
heated to reflux until the evolution of HCI and/or SOz gas ceases. The progress of the
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reaction can be monitored by IR spectroscopy (disappearance of the carboxylic acid O-H
stretch).

o Work-up: After the reaction is complete, the excess chlorinating agent and solvent are
removed under reduced pressure (distillation) to yield the crude Cyclopent-3-ene-1-
carbonyl chloride.

 Purification: The product can be purified by vacuum distillation.

Typical Reactions of Cyclopent-3-ene-1-carbonyl
chloride

As a reactive acyl chloride, this compound is expected to be a versatile intermediate for the
synthesis of various derivatives through nucleophilic acyl substitution.

Table of Potential Reactions:

Reaction Type Nucleophile Product Class General Conditions

] Aprotic solvent, often
] ] Primary/Secondary ) ]
Amide Formation ] Cyclopentenyl Amide with a non-
Amine .
nucleophilic base

Aprotic solvent, often
Ester Formation Alcohol Cyclopentenyl Ester with a non-
nucleophilic base

Friedel-Crafts Aromatic Ring (e.g., Cyclopentenyl Aryl Lewis acid catalyst
Acylation Benzene) Ketone (e.g., AICI5)

Logical Workflow for Application

Given its chemical structure, Cyclopent-3-ene-1-carbonyl chloride is logically positioned as a
building block in synthetic chemistry. The following diagram illustrates a conceptual workflow
for its use in creating more complex molecules, which could be of interest in medicinal
chemistry and materials science.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1316782?utm_src=pdf-body
https://www.benchchem.com/product/b1316782?utm_src=pdf-body
https://www.benchchem.com/product/b1316782?utm_src=pdf-body
https://www.benchchem.com/product/b1316782?utm_src=pdf-body
https://www.benchchem.com/product/b1316782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conceptual Workflow for Cyclopent-3-ene-1-carbonyl chloride Application

Cyclopent-3-ene-1-carbonyl chloride

Cyclopentenyl Amide Derivatives Cyclopentenyl Ester Derivatives Cyclopentenyl Ketone Derivatives

l

Further Functionalization or

Biological Screening

Click to download full resolution via product page

Conceptual application workflow.

Conclusion

Cyclopent-3-ene-1-carbonyl chloride, with the CAS number 3744-80-7 and molecular
formula CeH7CIO, is a reactive chemical intermediate. While specific, detailed applications and
experimental protocols are not widely published, its chemical nature suggests utility as a
precursor for a variety of cyclopentene-containing compounds. The general synthetic and
reaction pathways outlined in this guide provide a framework for researchers to explore its
potential in the development of novel molecules for drug discovery and other scientific
endeavors. Further research into this compound is warranted to fully elucidate its reactivity and
potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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